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Compound of Interest

Compound Name: Tin-bromine

Cat. No.: B14679306 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and corrosive compounds like Tin (IV) Bromide

(SnBr4). This document provides immediate and essential guidance on personal protective

equipment (PPE), operational procedures, and disposal plans to foster a safe and compliant

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tin (IV) Bromide is a corrosive solid that reacts violently with water and moisture, causing

severe skin burns and eye damage.[1][2][3] Inhalation can also lead to respiratory irritation.[2]

[3] Therefore, stringent adherence to PPE protocols is mandatory.

Engineering Controls:

Work with Tin (IV) Bromide must be conducted in a chemical fume hood to minimize

exposure to dust and vapors.[1][2][4]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[4][5]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

To protect against severe eye

irritation and damage.[5]

Contact lenses should not be

worn.[5]

Skin Protection

Appropriate protective gloves

(e.g., rubber, neoprene, or

nitrile) and clothing to prevent

skin exposure.[4][5]

Contaminated clothing must be

removed and washed before

reuse.[1]

To prevent skin burns and

contact dermatitis.[4][5]

Respiratory Protection

A NIOSH (US) or CEN (EU)

approved respirator with

appropriate cartridges for acid

gas and particulates if

exposure limits are exceeded.

[4][5]

To protect against respiratory

tract irritation and potential

long-term effects.[2][3]

Occupational Exposure Limits
Component CAS-No. Value

Control
Parameters

Basis

Tin (IV) Bromide

(as Tin)
7789-67-5 TWA 2 mg/m³ OSHA PEL

Tin (IV) Bromide

(as Tin)
7789-67-5 TWA 2 mg/m³ ACGIH TLV

Source: Gelest, Inc. Safety Data Sheet[5]

Procedural Guidance: From Receipt to Disposal
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area designated

for corrosive materials.[1][4]

The storage area must be kept away from water, moist air, and incompatible materials such

as bases, reducing agents, and oxidizing agents.[1][2]

Handle the compound under an inert atmosphere due to its air and moisture sensitivity.[1][2]

Handling and Use:

Only handle Tin (IV) Bromide within a certified chemical fume hood.[1][2][4]

Avoid the formation of dust and aerosols during handling.

Do not allow the compound to come into contact with water or moisture, as it reacts violently.

[1]

Ensure all tools and equipment are dry before use.

Wear the full complement of PPE as detailed in the table above.

Disposal:

Dispose of waste Tin (IV) Bromide and any contaminated materials as hazardous waste.[2]

Do not dispose of it down the drain.

Place waste in a suitable, sealed, and properly labeled container for disposal by a licensed

waste disposal company.

Contaminated packaging should be disposed of as unused product.

Always adhere to local, regional, and national hazardous waste regulations.[2]
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Emergency Procedures
First Aid Measures:

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[1] Wash the affected area with soap

and plenty of water for at least 15 minutes.[1][4]

Seek immediate medical attention.[4]

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult, provide oxygen.[4] If the person is not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[4] Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[1][4]

Accidental Release Measures: In the event of a spill, follow these steps:

Evacuate all non-essential personnel from the area.[1]

Ensure adequate ventilation.

Wearing the appropriate PPE, cover the spill with an absorbent, non-combustible material

such as dry sand or earth. Do not use water.[2]

Carefully sweep or shovel the material into a suitable, dry, and sealed container for disposal.

[1][2]
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Avoid generating dust during cleanup.[2][4]

Thoroughly clean the spill area.

Below is a workflow diagram for handling an accidental spill of Tin (IV) Bromide.
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Workflow for Tin (IV) Bromide Spill Response

Spill Occurs
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Click to download full resolution via product page

Workflow for Tin (IV) Bromide Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14679306?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71120~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2003:58:57~~Tin(IV
https://www.fishersci.com/store/msds?partNumber=AA7112018&productDescription=TIN+IV+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/tin-iv-bromide-dic15680.html
https://pim-resources.coleparmer.com/sds/24142.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SNT7915-msds.pdf
https://www.benchchem.com/product/b14679306#personal-protective-equipment-for-handling-tin-bromine
https://www.benchchem.com/product/b14679306#personal-protective-equipment-for-handling-tin-bromine
https://www.benchchem.com/product/b14679306#personal-protective-equipment-for-handling-tin-bromine
https://www.benchchem.com/product/b14679306#personal-protective-equipment-for-handling-tin-bromine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14679306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14679306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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